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Compound of Interest
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Cat. No.: B1679415 Get Quote

An In-depth Examination of the Selective TRPV4 Antagonist in Exploratory Studies

For researchers and scientists engaged in drug development and cellular signaling pathway

analysis, the selective Transient Receptor Potential Vanilloid 4 (TRPV4) antagonist, RN-1734,

presents a valuable tool for investigating a range of physiological and pathological processes.

This technical guide provides a comprehensive overview of RN-1734, including its

pharmacological data, detailed experimental protocols from key studies, and visualizations of

its mechanistic action.

Core Quantitative Data
RN-1734 is a potent and selective inhibitor of the TRPV4 ion channel, a non-selective calcium-

permeable cation channel involved in a variety of cellular functions. The following tables

summarize the key quantitative data for RN-1734.

Parameter Species Value Reference

IC50 Human (hTRPV4) 2.3 µM [1][2]

IC50 Rat (rTRPV4) 3.2 µM [1][2]

IC50 Mouse (mTRPV4) 5.9 µM [1][2]
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TRP Channel Selectivity IC50 Value Reference

TRPV4 2.3 µM [2]

TRPV3 >30 µM [2]

TRPM8 >30 µM [2]

TRPV1 >100 µM [2]

Physicochemical Properties Value Reference

Molecular Weight 353.31 g/mol [1][2]

Formula C14H22Cl2N2O2S [2]

Solubility in DMSO Up to 100 mM [2]

Solubility in Ethanol Up to 50 mM [2]

Storage Temperature +4°C [2]

Signaling Pathways Modulated by RN-1734
RN-1734, by inhibiting TRPV4, has been shown to impact downstream signaling cascades,

primarily in inflammatory and neurodegenerative models.

One of the key pathways affected is the NF-κB signaling pathway. In microglial cells, activation

of TRPV4 can lead to an influx of calcium, which subsequently triggers the phosphorylation of

NF-κB p65.[3][4] This leads to the production and release of pro-inflammatory cytokines such

as TNF-α and IL-1β.[1][3] RN-1734 blocks this initial calcium influx, thereby suppressing NF-κB

activation and subsequent cytokine production.[3][4]
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RN-1734 Regulation of the NF-κB Pathway
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Workflow for In Vitro Microglial Activation Assay

Cell Treatment

Conditioned Medium Generation

Analysis

Culture Microglia

Treat with LPS +/- RN-1734 (3h)

Wash Cells

Assess NF-κB Phosphorylation (Western Blot)

Incubate in Fresh Medium (24h)

Collect Conditioned Medium

Measure Cytokines (ELISA)
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Logical Flow of Cuprizone Demyelination Study

Induction Phase (5 Weeks)

Tissue Processing

Endpoint Analysis

Administer 0.2% Cuprizone Diet

Concurrently Treat with RN-1734 or Vehicle

Harvest Brain Tissue

Section Corpus Callosum

Immunohistochemistry (CNPase, Olig2) Electron Microscopy (g-ratio) Western Blot (Myelin Proteins)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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